Cas no 1523618-22-5 (2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate)

• Product Name: 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate
• CAS No: 1523618-22-5
• MF: C₁₂H₂₄N₂O₈
• MW: 324.327564239502
• MDL: MFCD27988028
• CID: 3162862
• PubChem ID: 91663930
• Update Time: 2025-06-09

2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminooxetan-3-yl)ethanol hemioxalate
• 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate
• 2-(3-Aminooxetan-3-yl)ethanol oxalate(2:1)
• 2-(3-aminooxetan-3-yl)ethanol;oxalic acid
• 2-(3-Aminooxetan-3-yl)ethanoloxalate(2:1)
• AS-34802
• AKOS025289863
• 1523618-22-5
• BIS(2-(3-AMINOOXETAN-3-YL)ETHANOL); OXALIC ACID
• MFCD27988028
• SY100054
• SB21708
• CS-0052287
• YKC61822

• MDL： MFCD27988028
• Inchi： 1S/2C5H11NO2.C2H2O4/c2*6-5(1-2-7)3-8-4-5;3-1(4)2(5)6/h2*7H,1-4,6H2;(H,3,4)(H,5,6)
• InChI Key： BLHWKHZGQDLSFG-UHFFFAOYSA-N
• SMILES： O1CC(CCO)(C1)N.O1CC(CCO)(C1)N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 324.15326573g/mol
• Monoisotopic Mass: 324.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate

Research Brief on 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate (CAS: 1523618-22-5): Recent Advances and Applications

2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate (CAS: 1523618-22-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its oxetane ring and aminoethanol moiety, has shown promise in various applications, including drug discovery, medicinal chemistry, and bioconjugation. Recent studies have explored its synthetic utility, physicochemical properties, and potential therapeutic applications, making it a compound of considerable interest to researchers.

The synthesis of 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate has been optimized in recent years, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that leverages palladium-mediated cross-coupling reactions to achieve high enantioselectivity. This advancement is particularly relevant for the production of chiral intermediates used in the development of targeted therapies. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In the context of drug discovery, 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate has been investigated as a building block for the design of small-molecule inhibitors. Its oxetane ring imparts rigidity and metabolic stability, while the aminoethanol moiety allows for further functionalization. A 2022 paper in ACS Chemical Biology demonstrated its incorporation into a series of kinase inhibitors, resulting in improved binding affinity and selectivity. The researchers attributed these enhancements to the compound's ability to form hydrogen bonds with key residues in the active site of target proteins.

Beyond its role in small-molecule therapeutics, 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate has also been explored in bioconjugation strategies. Its reactive amino group enables facile attachment to biomolecules such as peptides, antibodies, and nucleic acids. A recent study in Bioconjugate Chemistry showcased its use in the development of antibody-drug conjugates (ADCs), where it served as a linker to connect cytotoxic payloads to monoclonal antibodies. The resulting ADCs exhibited enhanced stability and efficacy in preclinical models, underscoring the compound's versatility in biopharmaceutical applications.

Despite these promising developments, challenges remain in the widespread adoption of 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate. Scalability of synthesis, cost-effectiveness, and potential off-target effects in complex biological systems are areas that require further investigation. Ongoing research aims to address these limitations through innovative synthetic routes and comprehensive pharmacokinetic studies. For instance, a 2023 preprint on ChemRxiv proposed a green chemistry approach to reduce the environmental impact of large-scale production.

In conclusion, 2-(3-aminooxetan-3-yl)ethan-1-ol hemioxalate (CAS: 1523618-22-5) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a compelling candidate for diverse applications, from drug discovery to bioconjugation. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.